2-(3,5-dimethyl-4-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-1H-pyrazol-1-yl)-5,6-dimethylpyrimidin-4(3H)-one

• IUPAC Name: 2-[3,5-dimethyl-4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]pyrazol-1-yl]-4,5-dimethyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C24H30N6O2/c1-16-17(2)25-24(26-23(16)32)30-19(4)21(18(3)27-30)10-11-22(31)29-14-12-28(13-15-29)20-8-6-5-7-9-20/h5-9H,10-15H2,1-4H3,(H,25,26,32)
• InChI Key: RRLAHZACLQRRGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)N3CCN(CC3)C4=CC=CC=C4)C)C
• Molecular Formula: C24H30N6O2
• Molecular Weight: 434.5 g/mol

Description

2-(3,5-dimethyl-4-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)-1H-pyrazol-1-yl)-5,6-dimethylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H30N6O2 and its molecular weight is 434.544. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) detailed the synthesis of a novel series of pyrazolopyrimidines derivatives, focusing on their anticancer and anti-5-lipoxygenase activities. These compounds were synthesized via condensation and esterification reactions, leading to hybrids with potential biological activity. The compounds exhibited cytotoxicity against HCT-116 and MCF-7 cancer cell lines, highlighting the structural-activity relationship critical for their biological effects (Rahmouni et al., 2016).

Anticancer Activity

Abdellatif et al. (2014) synthesized new pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated their anticancer activity on the MCF-7 human breast adenocarcinoma cell line. The study found that several compounds displayed significant inhibitory activity, with one particular derivative showing potent efficacy. This research contributes to the understanding of pyrazolo[3,4-d]pyrimidin-4-one derivatives as potential anticancer agents (Abdellatif et al., 2014).

Antimicrobial and Insecticidal Activity

Deohate and Palaspagar (2020) explored the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential. Their work demonstrates the application of these compounds in developing new agents with biological activity against various pests and pathogens (Deohate & Palaspagar, 2020).

Anti-Inflammatory and Anticancer Activities

Kaping et al. (2020) reported on the ultrasound-assisted synthesis of antipyrinyl-pyrazolo[1,5-a]pyrimidines, evaluating their anti-inflammatory and anti-cancer activities. This study underscores the utility of innovative synthetic methods to develop compounds with significant therapeutic potential (Kaping et al., 2020).

Novel Heterocycles with Antimicrobial Activity

Bondock et al. (2008) focused on the synthesis of new heterocycles incorporating the antipyrine moiety, assessing their antimicrobial activity. Their research contributes to the search for new antimicrobial agents by introducing novel heterocyclic compounds that could potentially address the challenge of antibiotic resistance (Bondock et al., 2008).